Cas no 1214335-30-4 (2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine)
2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine
- 2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine
-
- Inchi: 1S/C11H6F4N2/c12-10-8(7-3-5-16-6-4-7)1-2-9(17-10)11(13,14)15/h1-6H
- InChI Key: YVBZGAJWVSGMQC-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(C(F)(F)F)=N1)C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 250
- Topological Polar Surface Area: 25.8
2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025715-250mg |
2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine |
1214335-30-4 | 97% | 250mg |
$700.40 | 2023-09-04 | |
| Alichem | A023025715-500mg |
2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine |
1214335-30-4 | 97% | 500mg |
$940.80 | 2023-09-04 | |
| Alichem | A023025715-1g |
2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine |
1214335-30-4 | 97% | 1g |
$1764.00 | 2023-09-04 |
2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine
Introduction to 2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine (CAS No: 1214335-30-4)
2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine, identified by its CAS number 1214335-30-4, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing nitrogen, which is a pivotal structural motif in numerous bioactive molecules. The presence of both fluorine and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The fluorine atom at the 2-position and the trifluoromethyl group at the 6-position are strategically positioned to influence the compound's reactivity, metabolic stability, and binding affinity to biological targets. These substituents are well-documented for their ability to enhance lipophilicity, improve pharmacokinetic profiles, and modulate enzyme interactions. In recent years, the pharmaceutical industry has increasingly leveraged fluorinated compounds due to their favorable pharmacological properties, leading to their incorporation in a growing number of approved drugs.
2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine has been extensively studied as a key intermediate in synthesizing novel therapeutic agents. Its pyridine core is a common pharmacophore in drugs targeting various diseases, including oncology, infectious diseases, and neurological disorders. The compound's structural versatility allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. This adaptability has made it a staple in synthetic libraries used by medicinal chemists for hit identification and lead optimization.
Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive compounds derived from this scaffold. Researchers have utilized machine learning algorithms and molecular docking simulations to predict the binding interactions of 2-fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine with enzymes and receptors. These computational approaches have revealed promising candidates for further experimental validation, streamlining the drug development pipeline.
In the realm of oncology, fluorinated pyridines have shown particular promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Studies have demonstrated that compounds incorporating fluorine atoms exhibit improved binding affinities and longer half-lives compared to their non-fluorinated counterparts. The trifluoromethyl group, in particular, has been associated with enhanced metabolic stability, reducing the need for frequent dosing and minimizing side effects.
The synthesis of 2-fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated fluorination techniques, have been employed to achieve high yields and purity. These methods align with green chemistry principles by minimizing waste and improving atom economy.
Industrial applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a suitable precursor for developing pesticides and herbicides that target specific biological pathways in pests while maintaining environmental safety. The fluorine substituent contributes to the compound's stability under various environmental conditions, ensuring prolonged efficacy.
The role of 2-fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine in medicinal chemistry is further underscored by its incorporation into clinical trial candidates. Several research groups have reported on derivatives of this compound that exhibit potent activity against resistant bacterial strains or demonstrate efficacy in preclinical models of neurodegenerative diseases. These findings highlight its potential as a building block for next-generation therapeutics.
As interest in fluorinated compounds continues to grow, so does the demand for scalable synthetic routes to produce them efficiently. Innovations in catalytic systems and process optimization are enabling manufacturers to meet this demand while adhering to stringent regulatory standards. The development of cost-effective methods for producing 2-fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine will be crucial for its widespread adoption in drug development programs.
The future prospects of this compound are bright, with ongoing research exploring new applications and therapeutic modalities. Collaborative efforts between academia and industry are expected to yield novel insights into its potential uses, further solidifying its position as a cornerstone of modern medicinal chemistry. As computational tools become more sophisticated and synthetic techniques advance, the possibilities for utilizing 2-fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine are boundless.
1214335-30-4 (2-Fluoro-3-(pyridin-4-yl)-6-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)